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Compound of Interest

Compound Name: Zinc caprylate

Cat. No.: B8021904 Get Quote

An In-depth Technical Guide to the Chemical Properties of Zinc Caprylate

Introduction and Nomenclature
Zinc caprylate, systematically known as zinc octanoate, is a metal carboxylate salt. It consists

of a central zinc ion (Zn²⁺) coordinated to two octanoate (caprylate) anions. This compound

has garnered significant attention in various fields, including pharmaceuticals, material science,

and industrial chemistry, owing to its unique chemical characteristics and biological activities.[1]

[2][3] In drug development, it is explored for its antifungal and anti-inflammatory properties.[4]

Systematically, it is the zinc salt of octanoic acid, an eight-carbon saturated fatty acid.[1] The

coordination between the zinc ion and the carboxylate groups of the octanoate ligands forms a

stable complex that dictates its physical and chemical behavior.[1]

Table 1: Chemical Identity and Nomenclature
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Identifier Value

Systematic Name Zinc bis(octanoate)[5]

Common Synonyms
Zinc Caprylate, Zinc Octoate, Zinc Dioctanoate,

Zinc Octylate[1][5][6]

CAS Number 557-09-5[1][2][7]

Molecular Formula C₁₆H₃₀O₄Zn[1][2][5][7][8]

Molecular Weight 351.8 g/mol [1][2][5]

| InChI Key | CHJMFFKHPHCQIJ-UHFFFAOYSA-L[9] |

Chemical and Physical Properties
Zinc caprylate typically presents as a white to off-white, lustrous crystalline powder or solid.[1]

[2][10] It is known to decompose in the presence of moist air, releasing the characteristic odor

of caprylic acid.[2][5][7]

Table 2: Quantitative Physical and Chemical Properties

Property Value Source(s)

Appearance
White to off-white
powder/lustrous scales

[1][2]

Melting Point 136 °C [1][7][9]

Boiling Point 239 °C [1][11]

Density 1.13 - 1.19 g/cm³ [1][6][12][13]

Flash Point 107.4 °C [6][9]

Topological Polar Surface Area 80.3 Å² [2][5]

Hydrogen Bond Acceptor

Count
4 [2][5]
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| Rotatable Bond Count | 10 |[2] |

Solubility Profile
The solubility of zinc caprylate is a key property influencing its application. It has limited

solubility in aqueous media but demonstrates good solubility in various organic solvents. This

characteristic is particularly relevant for its use in non-aqueous formulations and as a catalyst in

organic synthesis.[4][9]

Table 3: Solubility of Zinc Caprylate

Solvent Solubility Notes Source(s)

Water

Insoluble / Slightly
soluble in boiling
water

[2][7][10]

Ethanol

Fairly soluble in

boiling alcohol;

moderate solubility

Ethanol is a preferred

solvent for industrial

synthesis.

[2][3][4][7][10]

Methanol
Moderate, increases

with temperature

May require acid

catalysis for complete

dissolution.

[9]

Dichloromethane Readily soluble [9]

Chloroform Readily soluble [9]

Dimethylformamide Readily soluble [9]

Toluene Soluble
Used as a solvent in

synthesis.
[3]

| Acetone | Limited, but solubility is enhanced by water | The presence of small amounts of

water can trigger crystallization. |[9] |

Stability and Decomposition
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Zinc caprylate is stable under anhydrous conditions.[2][10] However, it is susceptible to

hydrolysis in the presence of moisture, breaking down to release caprylic acid.[2][5][7]

Thermally, it is stable up to approximately 130°C.[9] Beyond this temperature, it begins to

decompose, with significant mass loss observed between 200-300°C.[9] The primary

decomposition products are zinc oxide, caprylic acid, and other organic fragments.[9] This

thermal behavior is a critical consideration for its use as a catalyst in high-temperature

polymerization reactions.

Synthesis and Chemical Reactions
Synthesis
The most common method for synthesizing zinc caprylate is through the direct reaction of a

zinc precursor with caprylic acid (octanoic acid).

From Zinc Oxide: This is a straightforward acid-base neutralization reaction where zinc oxide

is heated with caprylic acid. Water is produced as a byproduct and is typically removed to

drive the reaction to completion.[1][3][9]

Reaction Equation: ZnO + 2 C₈H₁₆O₂ → Zn(C₈H₁₅O₂)₂ + H₂O[1][3][9]

From Basic Zinc Carbonate: This method offers a solvent-free "melt reaction" approach,

which is considered more environmentally friendly.[1]

From Zinc Salts: Synthesis can also be achieved by reacting other zinc salts with caprylic

acid or by reacting a soluble zinc salt like zinc sulfate with an alkali metal caprylate such as

ammonium caprylate.[1][7]

Chemical Reactions
Zinc caprylate can participate in several types of chemical reactions:

Oxidation: Can be oxidized to form zinc oxide and caprylic acid.[1][3][9]

Reduction: It can be reduced to yield elemental zinc and caprylic acid.[1][3][9]
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Substitution: The caprylate ligands can be replaced by other ligands, which allows for the

formation of new zinc complexes or salts.[1][3][9]

Experimental Protocols
Protocol for Synthesis of Zinc Caprylate
This protocol describes the synthesis via the reaction of zinc oxide with caprylic acid in an

organic solvent.

Materials and Equipment:

Zinc Oxide (ZnO)

Caprylic Acid (C₈H₁₆O₂)

Toluene (or another suitable solvent like xylene)[3]

Three-neck round-bottom flask

Dean-Stark trap and condenser

Heating mantle with magnetic stirrer

Thermometer

Filtration apparatus (e.g., Büchner funnel)

Vacuum oven

Methodology:

Reactant Charging: In a three-neck round-bottom flask, charge equimolar amounts of zinc

oxide and caprylic acid (a 1:2 molar ratio is stoichiometric).[1] Add toluene to the flask to act

as the solvent and facilitate azeotropic removal of water.[3]

Reaction Setup: Equip the flask with a magnetic stirrer, a heating mantle, a thermometer,

and a Dean-Stark trap fitted with a condenser. An inert atmosphere (e.g., nitrogen) is

recommended to prevent oxidation.[1][9]
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Heating and Reflux: Heat the mixture to the boiling point of the solvent (for toluene, approx.

110-130°C).[3] Allow the reaction to proceed under reflux for 5-7 hours.[3] Water formed

during the reaction will be collected in the Dean-Stark trap.

Reaction Monitoring: The reaction is complete when water is no longer being collected in the

trap.

Isolation: Allow the mixture to cool to room temperature. The product, zinc caprylate, will

precipitate.

Purification: Filter the solid product using a Büchner funnel. Wash the collected solid with a

non-aqueous solvent (e.g., fresh cold toluene or heptane) to remove any unreacted caprylic

acid.[3]

Drying: Dry the purified zinc caprylate in a vacuum oven at a moderate temperature (e.g.,

60°C) to remove any residual solvent.

Protocol for Characterization by FTIR Spectroscopy
Objective: To confirm the formation of zinc caprylate by identifying the characteristic

carboxylate stretching frequencies.

Methodology:

Sample Preparation: Prepare the sample using an appropriate method, such as creating a

KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Record the infrared spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Analyze the resulting spectrum. The key signature for zinc caprylate is the

asymmetric carboxylate stretching frequency (νₐₛ(COO⁻)), which typically appears in the

range of 1520-1540 cm⁻¹.[1] The absence of a broad hydroxyl (-OH) peak from caprylic acid

(around 3000 cm⁻¹) and the shift of the carbonyl (C=O) peak from ~1700 cm⁻¹ (in the acid)

to the 1520-1540 cm⁻¹ region confirms the formation of the salt.[1]

Protocol for Purity Validation by ICP-MS
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Objective: To determine the purity of the synthesized zinc caprylate by quantifying the zinc

content.

Methodology:

Sample Digestion: Accurately weigh a small amount of the synthesized zinc caprylate.

Digest the sample using concentrated acids (e.g., nitric acid) to bring the zinc into an

aqueous solution.[14][15]

Standard Preparation: Prepare a series of standard solutions with known zinc concentrations

to generate a calibration curve.

ICP-MS Analysis: Analyze the digested sample and the standard solutions using Inductively

Coupled Plasma Mass Spectrometry (ICP-MS).[1][14][15] This technique will measure the

concentration of zinc in the sample solution with high accuracy and low detection limits.[14]

[15]

Purity Calculation: Compare the experimentally determined zinc concentration to the

theoretical percentage of zinc in pure zinc caprylate (18.59%) to calculate the purity of the

synthesized compound.[7][8]

Mechanism of Action and Relevance in Drug
Development
The biological activity of zinc caprylate is primarily attributed to its dissociation into zinc ions

(Zn²⁺) and caprylic acid upon dissolution.[1][9]

Role of Zinc Ions (Zn²⁺): Zinc is an essential trace element with critical catalytic, structural,

and regulatory roles in biological systems.[16] The released zinc ions can:

Act as cofactors for numerous enzymes involved in vital cellular processes like DNA

synthesis and protein synthesis.[1][9]

Disrupt the integrity of microbial cell membranes, leading to cell lysis. This forms the basis

of its antifungal and antimicrobial activity.[1]

Inhibit the activity of specific microbial enzymes by binding to their active sites.[1]
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Modulate cell signaling pathways and gene expression, which can influence inflammatory

responses.[1][16]

Role of Caprylic Acid: Caprylic acid itself possesses antifungal and antibacterial properties,

potentially acting synergistically with the zinc ions.

This dual mechanism makes zinc caprylate a compound of interest in drug development,

particularly for topical formulations aimed at treating fungal infections and inflammatory skin

conditions.[3][10]
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Caption: Workflow for the synthesis of zinc caprylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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